1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C22H26N2O2/c1-4-16-26-20-10-8-19(9-11-20)22(25)24-14-12-23(13-15-24)21-7-5-6-17(2)18(21)3/h4-11H,1,12-16H2,2-3H3
• InChI Key: ZEFFGBFOAPVTAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)OCC=C)C
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine, also known as ABDMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. ABDMP belongs to the class of piperazine derivatives, which have been widely studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor, which means that it can activate the receptor to a certain extent but not fully. This property of this compound makes it a useful tool for studying the function of the 5-HT1A receptor in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. These effects are believed to be mediated through the activation of the 5-HT1A receptor. This compound has also been reported to have mild sedative effects, which could be useful in the treatment of sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine in lab experiments is its high affinity and selectivity for the 5-HT1A receptor. This allows researchers to selectively target this receptor and study its function in vivo. However, one of the limitations of using this compound is its low potency compared to other ligands for the 5-HT1A receptor. This means that higher doses of this compound may be required to achieve the desired effect, which could increase the risk of side effects.

Future Directions

There are several future directions for research on 1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine. One area of interest is the development of new ligands based on the structure of this compound that have higher potency and selectivity for the 5-HT1A receptor. Another area of research is the use of this compound in combination with other ligands to study the interactions between different serotonin receptors. Finally, the potential therapeutic applications of this compound in the treatment of psychiatric disorders should be further explored.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in scientific research. Its high affinity and selectivity for the 5-HT1A receptor make it a useful tool for studying the function of this receptor in vivo. However, further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Scientific Research Applications

1-[4-(allyloxy)benzoyl]-4-(2,3-dimethylphenyl)piperazine has been reported to have various applications in scientific research. One of the most promising areas of research is its potential use as a ligand for imaging studies of serotonin receptors. This compound has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and sleep. The ability to selectively target this receptor could lead to the development of new diagnostic tools and treatments for psychiatric disorders.